Cas no 1246929-02-1 (Eltrombopag Amide)

• Product Name: Eltrombopag Amide
• CAS No: 1246929-02-1
• MF: C₂₅H₂₃N₅O₃
• MW: 441.481825113297
• CID: 4556748
• Update Time: 2025-07-17

Eltrombopag Amide Chemical and Physical Properties

Names and Identifiers

• Eltrombopag Amide
• ltrombopag Impurity 5
• (Z)-3'-(2-(1-(3,4-dimethylphenyl)-3-methyl-5-oxo-1H-pyrazol-4(5H)-ylidene)hydrazinyl)-2'-hydroxy-[1,1'-biphenyl]-3-carboxamide
• DFBZGRQMLLZKDA-SLMZUGIISA-N
• (Z)-3'-(2-(1-(3,4-dimethylphenyl)-3-methyl-5-oxo-1,5-dihydro-4H- pyrazol-4-ylidene)hydrazineyl)-2'-hydroxy-[1,1'-biphenyl]-3- carboxamide
• [1,1'-Biphenyl]-3-carboxamide, 3'-[(2Z)-2-[1-(3,4-dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene]hydrazinyl]-2'-hydroxy-
• ELTROMBOPAG AMIDE IMPURITY

• Inchi： 1S/C25H23N5O3/c1-14-10-11-19(12-15(14)2)30-25(33)22(16(3)29-30)28-27-21-9-5-8-20(23(21)31)17-6-4-7-18(13-17)24(26)32/h4-13,27,31H,1-3H3,(H2,26,32)/b28-22-
• InChI Key： DFBZGRQMLLZKDA-SLMZUGIISA-N
• SMILES： C1(C2=CC=CC(N/N=C3\C(=O)N(C4=CC=C(C)C(C)=C4)N=C\3C)=C2O)=CC=CC(C(N)=O)=C1

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 647.0±65.0 °C at 760 mmHg
• Flash Point: 224.4±27.3 °C

Eltrombopag Amide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Eltrombopag Amide

Professional Introduction to Eltrombopag Amide (CAS No: 1246929-02-1)

Eltrombopag amide, a compound with the chemical identifier CAS No: 1246929-02-1, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their therapeutic potential, particularly in the treatment of hematological disorders. The development and study of such compounds have been the focus of extensive research, leading to novel insights into their mechanisms of action and clinical applications.

The pharmacological profile of eltrombopag amide is characterized by its ability to stimulate thrombopoiesis, the process by which platelets are produced. This mechanism is particularly relevant in conditions where platelet counts are low, such as in immune thrombocytopenia (ITP). The compound operates by activating the c-MPL receptor, a key component in the signaling pathway that regulates platelet production. This receptor is expressed on megakaryocytes, the cells responsible for platelet formation, making eltrombopag amide a targeted therapy for disorders affecting platelet levels.

Recent studies have highlighted the efficacy of eltrombopag amide in clinical trials involving patients with ITP. These trials have demonstrated that the compound can significantly increase platelet counts, often to levels that are clinically meaningful. The rapid onset of action and sustained effect make it a promising alternative or adjunct therapy for patients who have not responded adequately to traditional treatments. Furthermore, the safety profile of eltrombopag amide has been favorable in most patients, with adverse effects generally being mild to moderate in severity.

Beyond its primary indication in ITP, research is exploring the potential applications of eltrombopag amide in other hematological conditions. For instance, studies have investigated its role in promoting platelet recovery after chemotherapy or during bone marrow transplantation. The ability of eltrombopag amide to enhance thrombopoiesis could provide a valuable tool for managing thrombocytopenia associated with these treatments.

The chemical structure of eltrombopag amide, as defined by its CAS number, contributes to its unique pharmacological properties. The precise arrangement of atoms and functional groups within the molecule allows it to interact selectively with the c-MPL receptor. This specificity is crucial for minimizing side effects and maximizing therapeutic benefit. Advances in computational chemistry and molecular modeling have furthered our understanding of how eltrombopag amide interacts with its target receptor, providing insights that can guide future drug design and optimization.

In addition to its clinical applications, eltrombopag amide has been studied for its potential role in basic research. Its mechanism of action provides a valuable model for understanding the regulation of hematopoiesis and could lead to new therapeutic strategies beyond platelet disorders. For example, insights gained from studying eltrombopag amide could inform the development of drugs targeting other aspects of blood cell production or regulation.

The development of eltrombopag amide also exemplifies the importance of interdisciplinary collaboration in pharmaceutical research. Chemists, biologists, pharmacologists, and clinicians have worked together to bring this compound from laboratory discovery to clinical use. This collaborative approach is essential for addressing complex biomedical challenges and developing effective treatments for patients worldwide.

The future prospects for eltrombopag amide are promising, with ongoing research exploring new indications and formulations. Innovations in drug delivery systems could enhance the bioavailability and efficacy of eltrombopag amide, making it more accessible to patients. Additionally, combination therapies involving eltrombopag amide with other medications may offer synergistic benefits in managing various hematological conditions.

In conclusion, Eltrombopag Amide (CAS No: 1246929-02-1) represents a significant advancement in the treatment of hematological disorders. Its ability to stimulate thrombopoiesis through selective activation of the c-MPL receptor has made it a valuable therapeutic option for patients with ITP and other conditions involving thrombocytopenia. Ongoing research continues to uncover new applications and refine our understanding of this compound's mechanisms and potential benefits.